Cas no 2418593-78-7 (3-Fluorosulfonyloxy-5-[(2R,4R)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]pyridine)

• Product Name: 3-Fluorosulfonyloxy-5-[(2R,4R)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]pyridine
• CAS No: 2418593-78-7
• MF: C₁₃H₁₇FN₂O₅S
• MW: 332.347885847092
• CID: 5359448
• PubChem ID: 154881414
• Update Time: 2025-10-21

3-Fluorosulfonyloxy-5-[(2R,4R)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• Z4262406729
• 3-Fluorosulfonyloxy-5-[(2R,4R)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]pyridine
• rac-5-[(2R,4R)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C13H17FN2O5S/c1-9-4-10(8-17)2-3-16(9)13(18)11-5-12(7-15-6-11)21-22(14,19)20/h5-7,9-10,17H,2-4,8H2,1H3/t9-,10-/m1/s1
• InChI Key： LODIJSKYJUBTRB-NXEZZACHSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N1CC[C@@H](CO)C[C@H]1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 495
• XLogP3: 0.9
• Topological Polar Surface Area: 105

Additional information on 3-Fluorosulfonyloxy-5-[(2R,4R)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]pyridine

3-Fluorosulfonyloxy-5-[(2R,4R)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]pyridine: A Comprehensive Overview

3-Fluorosulfonyloxy-5-[(2R,4R)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]pyridine, also known by its CAS number 2418593-78-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule incorporates a pyridine ring substituted with a fluorosulfonyloxy group at position 3 and a piperidine-derived carbonyl group at position 5. The stereochemistry of the piperidine moiety is specified as (2R,4R), which adds to the complexity and uniqueness of this compound.

The synthesis of 3-fluorosulfonyloxy and piperidine-derived carbonyl groups has been extensively explored in recent years. Researchers have developed efficient methodologies to construct such substituted pyridines, often employing multi-component reactions or stepwise synthesis strategies. The incorporation of the fluorosulfonyloxy group is particularly interesting due to its potential role in modulating the electronic properties of the pyridine ring, which can influence reactivity and bioavailability in pharmaceutical contexts.

Recent studies have highlighted the importance of stereochemistry in drug design, especially in compounds with complex architectures like this one. The (2R,4R) configuration of the piperidine moiety is critical for achieving the desired pharmacokinetic properties. This stereochemistry ensures optimal binding to target proteins, making it a key factor in the compound's potential therapeutic applications. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to predict and validate these interactions.

The application of pyridine derivatives in medicinal chemistry is well-documented. This compound has shown promise in preliminary assays targeting various disease states, including inflammatory conditions and neurodegenerative disorders. Its ability to modulate specific cellular pathways makes it a valuable lead compound for drug discovery efforts. Furthermore, its structural features suggest potential for optimization through medicinal chemistry techniques to enhance efficacy and reduce off-target effects.

In terms of synthesis, researchers have explored various routes to construct this compound efficiently. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly effective in forming the piperidine ring with the desired stereochemistry. Additionally, green chemistry principles have been integrated into some synthetic protocols to minimize environmental impact.

The characterization of this compound has been carried out using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure and confirm the stereochemical integrity of the piperidine moiety. Such rigorous characterization is essential for ensuring the reliability of downstream applications.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent studies have investigated the biodegradation potential of similar pyridine derivatives under various environmental conditions. These findings underscore the importance of designing compounds with favorable environmental profiles to minimize ecological risks.

In conclusion, 3-fluorosulfonyloxy-substituted pyridines like CAS 2418593-78-7 represent a promising class of compounds with diverse applications in pharmaceuticals and beyond. Ongoing research continues to uncover new insights into their synthesis, structure-function relationships, and therapeutic potential. As our understanding deepens, this compound stands as a testament to the ingenuity and precision required in modern chemical research.